Triphenylphosphine Oxide Triphenylphosphine Oxide Triphenylphosphine oxide (TPPO) is a coordinating solvent used to activate crystallization of chemical compounds. It has been used in flame retardant applications, as an epoxy cure catalyst, and more recently, to produce nanostructures.
Brand Name: Vulcanchem
CAS No.: 791-28-6
VCID: VC0045211
InChI: InChI=1S/C18H15OP/c19-20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H
SMILES: C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)C3=CC=CC=C3
Molecular Formula: C18H15OP
Molecular Weight: 278.3 g/mol

Triphenylphosphine Oxide

CAS No.: 791-28-6

Reference Standards

VCID: VC0045211

Molecular Formula: C18H15OP

Molecular Weight: 278.3 g/mol

Triphenylphosphine Oxide - 791-28-6

CAS No. 791-28-6
Product Name Triphenylphosphine Oxide
Molecular Formula C18H15OP
Molecular Weight 278.3 g/mol
IUPAC Name diphenylphosphorylbenzene
Standard InChI InChI=1S/C18H15OP/c19-20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H
Standard InChIKey FIQMHBFVRAXMOP-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)C3=CC=CC=C3
Canonical SMILES C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)C3=CC=CC=C3
Appearance Assay:≥98%A crystalline solid
Melting Point 156.5 °C
Physical Description DryPowde
Description Triphenylphosphine oxide (TPPO) is a coordinating solvent used to activate crystallization of chemical compounds. It has been used in flame retardant applications, as an epoxy cure catalyst, and more recently, to produce nanostructures.
Synonyms NSC 398; PP 560; TPPO; Triphenyl Phosphorus Oxide; Triphenylphosphine Monoxide; Orlistat Related Compound C
Vapor Pressure 2.60e-09 mmHg
PubChem Compound 13097
Last Modified Nov 11 2021
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